Cas no 1806390-38-4 (4-(Difluoromethoxy)-3-hydrazinylmandelic acid)

• Product Name: 4-(Difluoromethoxy)-3-hydrazinylmandelic acid
• CAS No: 1806390-38-4
• MF: C₉H₁₀F₂N₂O₄
• MW: 248.183509349823
• CID: 4941424
• Update Time: 2025-05-21

4-(Difluoromethoxy)-3-hydrazinylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-3-hydrazinylmandelic acid

• Inchi： 1S/C9H10F2N2O4/c10-9(11)17-6-2-1-4(3-5(6)13-12)7(14)8(15)16/h1-3,7,9,13-14H,12H2,(H,15,16)
• InChI Key： XMLQGKPMBGDCOP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1NN)C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• XLogP3: -1.3
• Topological Polar Surface Area: 105

Additional information on 4-(Difluoromethoxy)-3-hydrazinylmandelic acid

Professional Introduction to 4-(Difluoromethoxy)-3-hydrazinylmandelic Acid (CAS No. 1806390-38-4)

4-(Difluoromethoxy)-3-hydrazinylmandelic acid is a specialized organic compound with a molecular formula that reflects its complex structural features. This compound, identified by the CAS number 1806390-38-4, has garnered significant attention in the field of pharmaceutical chemistry due to its unique chemical properties and potential applications in drug development. The presence of both difluoromethoxy and hydrazinyl functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The difluoromethoxy group is particularly noteworthy as it introduces electron-withdrawing effects that can influence the reactivity and binding affinity of the molecule. This feature is often exploited in medicinal chemistry to modulate the pharmacokinetic properties of drug candidates. In contrast, the hydrazinyl moiety provides a site for further chemical modifications, enabling the construction of more complex structures. These attributes make 4-(Difluoromethoxy)-3-hydrazinylmandelic acid a valuable building block for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing fluorine atoms. Fluorinated molecules are known for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of fluorine into pharmaceuticals has led to the development of several successful drugs, including antiviral and anticancer agents. The difluoromethoxy group in 4-(Difluoromethoxy)-3-hydrazinylmandelic acid aligns with this trend, suggesting that it may be useful in creating next-generation therapeutics.

The hydrazinyl group in this compound also opens up possibilities for its use in constructing hydrazide-based drugs. Hydrazides have been widely used in medicinal chemistry due to their ability to form covalent bonds with biological targets, leading to potent and selective interactions. For instance, hydrazide derivatives have shown promise in the treatment of inflammation and infectious diseases. The combination of these functional groups in 4-(Difluoromethoxy)-3-hydrazinylmandelic acid makes it a promising candidate for further investigation.

The synthesis of 4-(Difluoromethoxy)-3-hydrazinylmandelic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the difluoromethoxy group typically requires fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the attachment of the hydrazinyl group often involves hydrazination reactions, which must be carefully optimized to avoid side products. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in research and development.

In academic research, 4-(Difluoromethoxy)-3-hydrazinylmandelic acid has been employed as a key intermediate in the synthesis of various pharmacologically active compounds. For example, studies have demonstrated its utility in creating inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability to modify both the difluoromethoxy and hydrazinyl groups allows researchers to fine-tune the properties of these derivatives, leading to compounds with enhanced efficacy and reduced toxicity.

The potential applications of this compound extend beyond traditional small-molecule drug development. It has also been explored as a precursor for peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and bioavailability. The structural features of 4-(Difluoromethoxy)-3-hydrazinylmandelic acid, particularly its ability to form hydrogen bonds and interact with biological targets through multiple sites, make it an ideal candidate for such applications.

Emerging research also suggests that this compound may have applications in materials science and nanotechnology. The unique chemical properties of its functional groups could be leveraged to develop novel materials with specific characteristics, such as enhanced conductivity or biocompatibility. Such materials could find use in biomedical devices, sensors, and other advanced technologies.

The safety profile of 4-(Difluoromethoxy)-3-hydrazinylmandelic acid, while not extensively studied due to its specialized nature, is expected to be similar to other organic compounds with comparable structural features. However, as with any chemical substance used in research or industrial settings, proper handling procedures should be followed to ensure worker safety and environmental protection.

In conclusion, 4-(Difluoromethoxy)-3-hydrazinylmandelic acid (CAS No. 1806390-38-4), with its distinctive combination of functional groups, represents a promising candidate for further exploration in pharmaceutical chemistry and beyond. Its unique structural features offer opportunities for designing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and related fields.